![molecular formula C10H14N2O2 B2629045 2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid CAS No. 1698265-40-5](/img/structure/B2629045.png)
2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid” is a chemical compound with the molecular formula C10H14N2O2 . It is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of “2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid” consists of a five-membered pyrazole ring attached to a cyclopropane ring and a carboxylic acid group . The pyrazole ring contains two nitrogen atoms adjacent to three carbon atoms .Scientific Research Applications
- Several derivatives of this compound have demonstrated promising antimicrobial potential . Researchers have explored its effectiveness against bacteria, fungi, and other pathogens. Further studies could lead to novel antimicrobial agents.
- The pinacol ester of 2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid can serve as a reactant for synthesizing imidazo[1,2-a]pyrazine-based phosphodiesterase 10A inhibitors . These inhibitors play a role in modulating intracellular signaling pathways and have potential therapeutic applications.
- Pyrido[3,4-d]pyrimidin-4-(3H)-one derivatives based on this compound have been investigated as inhibitors of KDM4 and KDM5, which belong to the histone lysine demethylase families . These enzymes regulate gene expression and are implicated in various diseases, including cancer.
Antimicrobial Properties
Phosphodiesterase 10A Inhibitors
Histone Lysine Demethylase (KDM) Inhibitors
Future Directions
properties
IUPAC Name |
2-(1-propan-2-ylpyrazol-4-yl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-6(2)12-5-7(4-11-12)8-3-9(8)10(13)14/h4-6,8-9H,3H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMHVMOWSXGSLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C=N1)C2CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Isopropyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.